Cas no 1805437-94-8 (3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805437-94-8
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915602
• Update Time: 2025-05-24

3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-5-4(1-11)12-2-3(6(5)13)7(9)10/h2,7H,(H,12,13)
• InChI Key： MCPQYHUZGNJLAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)NC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9

Additional information on 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine

3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805437-94-8): A Comprehensive Overview

3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805437-94-8) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine.

The molecular formula of 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine is C₉H₅BrF₂N₂O, and it has a molecular weight of approximately 261.04 g/mol. The presence of a bromine atom, a cyano group, a difluoromethyl moiety, and a hydroxyl group in the pyridine ring imparts distinct chemical and physical properties to this compound. These functional groups contribute to its reactivity and potential biological activity.

In terms of synthesis, 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine can be prepared through various routes. One common method involves the reaction of 2-cyano-5-(difluoromethyl)-4-hydroxypyridine with bromine or a brominating agent. This reaction typically proceeds under controlled conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as the use of transition metal catalysts and microwave-assisted synthesis.

The structural complexity of 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine makes it an attractive candidate for drug discovery. The bromine atom can serve as a handle for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities. For instance, the substitution of the bromine atom with other functional groups can lead to compounds with improved pharmacological properties, such as enhanced potency or selectivity.

In the realm of medicinal chemistry, 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine has shown promise in several therapeutic areas. Recent studies have investigated its potential as an inhibitor of specific enzymes involved in various diseases. For example, research has demonstrated that derivatives of this compound can inhibit kinases, which are key targets in cancer therapy. Additionally, the compound's ability to modulate ion channels has been explored for its potential in treating neurological disorders.

The biological activity of 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine is not limited to enzyme inhibition or ion channel modulation. Studies have also highlighted its anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. The compound's ability to reduce inflammation without causing significant side effects is particularly noteworthy.

To further understand the biological mechanisms underlying the activity of 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine, researchers have conducted extensive in vitro and in vivo studies. These studies have provided valuable insights into the compound's pharmacokinetics and pharmacodynamics. For instance, preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication.

In addition to its therapeutic potential, 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine has also been studied for its use as a probe molecule in chemical biology research. The unique combination of functional groups in this compound allows it to interact with specific biomolecules, making it useful for investigating protein-protein interactions and other cellular processes.

The safety profile of 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 3-Bromo-2-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805437-94-8) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its potential therapeutic uses and mechanisms of action, paving the way for future advancements in medicine.